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Compound of Interest

Compound Name: 2-Ethylphenyl Acetate

Cat. No.: B1277458 Get Quote

Disclaimer: No specific Safety Data Sheet (SDS) is readily available for 2-Ethylphenyl
Acetate. The following guidance is based on data for the closely related and structurally similar

compound, Ethyl Phenylacetate (CAS No. 101-97-3). It is imperative to treat 2-Ethylphenyl
Acetate as a potentially hazardous substance and to handle it with extreme caution. This

information is intended for researchers, scientists, and drug development professionals and

should be supplemented with a thorough risk assessment before commencing any work.

Essential Safety and Logistical Information
Safe handling of 2-Ethylphenyl Acetate requires a multi-faceted approach encompassing

proper personal protective equipment (PPE), adherence to strict operational protocols, and a

clear disposal plan. Based on information for Ethyl Phenylacetate, the compound is a

combustible liquid that may cause skin and eye irritation.[1][2]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is the first line of defense against potential exposure. The

following table outlines the recommended PPE for handling 2-Ethylphenyl Acetate, based on

guidelines for similar compounds.
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Protection Type Specification Rationale

Eye Protection
Chemical safety goggles or a

face shield.[3]

Protects against splashes and

vapors that can cause eye

irritation.[2]

Hand Protection
Chemical-resistant gloves

(e.g., Nitrile, Neoprene).[3]

Prevents skin contact which

may cause irritation.[2] Inspect

gloves for integrity before each

use.[4]

Body Protection

A flame-retardant lab coat. For

larger quantities or potential for

splashing, a chemical-resistant

apron or suit is recommended.

[3]

Protects against skin contact

and contamination of personal

clothing.

Respiratory Protection

Work should be conducted in a

well-ventilated area, preferably

within a chemical fume hood.

[3] If ventilation is inadequate,

a NIOSH-approved respirator

with organic vapor cartridges is

necessary.[1]

Minimizes inhalation of vapors

which may cause respiratory

tract irritation.[2]

Operational Plan: A Step-by-Step Workflow
A systematic workflow is crucial for minimizing risks during the handling of 2-Ethylphenyl
Acetate.
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1. Preparation Phase 2. Handling & Use 3. Spill Management 4. Waste Disposal 5. Decontamination

Preparation

Handling & Use

Proceed with caution

Spill Management

In case of accidental release

Waste Disposal

After use Decontamination

Post-procedure

Contain and collect

Review Safety Data Sheet (SDS) for a similar compound (e.g., Ethyl Phenylacetate)

Ensure fume hood is operational

Assemble and inspect all necessary PPE

Prepare spill containment materials

Work exclusively within a certified chemical fume hood

Avoid generating aerosols or vapors

Keep containers tightly closed when not in use

Prevent electrostatic charge buildup

Evacuate non-essential personnel

Wear appropriate PPE, including respiratory protection

Absorb spill with inert material (e.g., sand, vermiculite)

Collect absorbed material into a sealed container for disposal

Dispose of waste in a designated, labeled, and sealed container

Follow all federal, state, and local environmental regulations for hazardous waste

Contaminated packaging should be disposed of as unused product

Wash hands and any exposed skin thoroughly with soap and water

Clean and decontaminate the work area

Click to download full resolution via product page

Caption: A logical workflow for the safe handling of 2-Ethylphenyl Acetate.

Disposal Plan
Proper disposal of 2-Ethylphenyl Acetate and any contaminated materials is critical to prevent

environmental contamination and ensure regulatory compliance.

Waste Collection: All waste containing 2-Ethylphenyl Acetate should be collected in a

suitable, labeled, and tightly sealed container.[1]

Disposal Method: As a combustible material, it may be burned in a chemical incinerator

equipped with an afterburner and scrubber.[1] Always adhere to federal, state, and local

environmental regulations.[1]

Contaminated Materials: Dispose of contaminated packaging and other materials as unused

product.[1]
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Quantitative Data Summary
The following table summarizes key quantitative data for Ethyl Phenylacetate, which may serve

as a proxy for understanding the properties of 2-Ethylphenyl Acetate.

Property Value Source

Molecular Formula C10H12O2 [5]

Molecular Weight 164.20 g/mol [5][6]

Boiling Point 218 °C [1]

Flash Point 91 °C (Closed Cup) [1]

Density 1.066 g/mL at 20 °C [1]

Experimental Protocols
While specific experimental protocols involving 2-Ethylphenyl Acetate are not detailed in the

provided search results, the handling procedures outlined above should be integrated into any

experimental design. All manipulations should be performed in a controlled laboratory

environment, prioritizing the safety measures described.

In conclusion, while a specific safety data sheet for 2-Ethylphenyl Acetate is not available, a

cautious approach based on the known properties of the similar compound, Ethyl

Phenylacetate, is essential. By implementing robust safety protocols, including the use of

appropriate personal protective equipment, following a structured operational workflow, and

adhering to proper disposal procedures, researchers can minimize the risks associated with

handling this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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